2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile
Overview
Description
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile (2-IP6MN) is a nitrogen-containing heterocyclic compound with a variety of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. 2-IP6MN is used in the synthesis of a variety of biologically active compounds, such as antibiotics, anti-inflammatory agents, and antifungals. It is also used as an intermediate in the synthesis of pharmaceuticals, including anti-inflammatory drugs, anti-cancer drugs, and anti-viral drugs. In addition, 2-IP6MN has been found to have anti-oxidant and anti-cancer activities.
Mechanism of Action
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been found to have anti-oxidant and anti-cancer activities. The anti-oxidant activity of 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile is due to its ability to scavenge free radicals, which are reactive molecules that can cause damage to cells and tissues. The anti-cancer activity of 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile is believed to be due to its ability to inhibit the growth and spread of cancer cells.
Biochemical and Physiological Effects
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been found to have anti-oxidant and anti-cancer activities. The anti-oxidant activity of 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile is due to its ability to scavenge free radicals, which are reactive molecules that can cause damage to cells and tissues. The anti-cancer activity of 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile is believed to be due to its ability to inhibit the growth and spread of cancer cells. In addition, 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been found to have anti-inflammatory, anti-bacterial, and anti-fungal activities.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile in laboratory experiments include its availability, low cost, and ease of synthesis. Furthermore, 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been found to have a variety of biological activities, making it a useful compound for a wide range of applications. However, there are some limitations to using 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile in laboratory experiments. For example, the compound is not very stable and can decompose over time. In addition, 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile can react with other compounds, leading to unwanted side reactions.
Future Directions
The potential future directions for 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile research include exploring its potential applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. In addition, further research is needed to explore the compound’s anti-oxidant and anti-cancer activities. Furthermore, further studies are needed to investigate the compound’s effects on other biological processes, such as inflammation, bacterial and fungal infections, and metabolism. Finally, research is needed to develop new methods of synthesizing 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile, as well as to improve its stability and reduce its reactivity with other compounds.
Synthesis Methods
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile is synthesized from the reaction of 4-methoxyphenylacetonitrile and 2-isopropyl-6-methylpyridine in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid or sulfuric acid, and is generally carried out at a temperature of 70-80°C. The reaction produces a white, crystalline product that is filtered and washed with water. The product is then dried under vacuum to obtain the desired compound.
Scientific Research Applications
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been studied extensively for its potential applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. The compound has been found to be useful in the synthesis of a variety of biologically active compounds, such as antibiotics, anti-inflammatory agents, and antifungals. In addition, 2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile has been studied for its potential anti-oxidant and anti-cancer activities. Furthermore, the compound has been found to be effective in the synthesis of pharmaceuticals, including anti-inflammatory drugs, anti-cancer drugs, and anti-viral drugs.
properties
IUPAC Name |
6-(4-methoxyphenyl)-2-propan-2-yloxypyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-11(2)20-16-13(10-17)6-9-15(18-16)12-4-7-14(19-3)8-5-12/h4-9,11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBWKXEYBURUWQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC(=N1)C2=CC=C(C=C2)OC)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Isopropoxy-6-(4-methoxyphenyl)nicotinonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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